Cas no 2164-13-8 (Carbamic acid,N-(3-chlorophenyl)-, 1-methylpropyl ester)

Carbamic acid,N-(3-chlorophenyl)-, 1-methylpropyl ester structure
2164-13-8 structure
Product Name:Carbamic acid,N-(3-chlorophenyl)-, 1-methylpropyl ester
CAS No:2164-13-8
MF:C11H14ClNO2
MW:227.687362194061
CID:260326
PubChem ID:16561
Update Time:2025-04-19

Carbamic acid,N-(3-chlorophenyl)-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-(3-chlorophenyl)-, 1-methylpropyl ester
    • butan-2-yl N-(3-chlorophenyl)carbamate
    • (3-chloro-phenyl)-carbamic acid sec-butyl ester
    • (3-Chlor-phenyl)-carbamidsaeure-sec-butylester
    • BCPC
    • BCPC [ISO]
    • BP 9
    • Carbanilic acid, sec-butyl ester
    • CTK4E7391
    • sec-Butyl N-(3-chlorophenyl)carbamate
    • SureCN1412533
    • BP-9
    • DTXSID90874212
    • SEC-BUTYL ALCOHOL, M-CHLOROCARBANILATE
    • NSC74793
    • Carbanilic acid, m-chloro-, sec-butyl ester
    • UNII-2N91I87D2B
    • NSC-74793
    • NSC 74793
    • NSC-2475
    • NSC 2475
    • SCHEMBL1412533
    • NSC2475
    • 2N91I87D2B
    • Q27255098
    • CARBAMIC ACID, N-(3-CHLOROPHENYL)-, 1-METHYLPROPYL ESTER
    • 2164-13-8
    • Inchi: 1S/C11H14ClNO2/c1-3-8(2)15-11(14)13-10-6-4-5-9(12)7-10/h4-8H,3H2,1-2H3,(H,13,14)
    • InChI Key: CURLHBZYTFVCRG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(=O)OC(C)CC

Computed Properties

  • Exact Mass: 227.07142
  • Monoisotopic Mass: 227.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
  • LogP: 3.76000

Carbamic acid,N-(3-chlorophenyl)-, 1-methylpropyl ester Related Literature

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